Cas no 22661-76-3 (Amoproxan)

• Product Name: Amoproxan
• CAS No: 22661-76-3
• MF: C₂₂H₃₅NO₇
• MW: 425.515807390213
• CID: 263286
• PubChem ID: 31473
• Update Time: 2025-04-19

Amoproxan Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trimethoxy-, 1-[(3-methylbutoxy)methyl]-2-(4-morpholinyl)ethyl ester
• [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3,4,5-trimethoxybenzoate
• AMOPROXAN
• Amoproxanum
• CERM 730
• UNII-27RL57FCYM
• Tox21_113320
• CAS-22661-76-3
• DTXSID6048838
• DTXCID3028764
• NS00126986
• NCGC00183841-01
• 22661-76-3
• alpha-(Isopentyloxymethyl)-4-morpholineethanol 3,4,5-trimethoxybenzoate (ester)
• AMOPROXAN [INN]
• AMOPROXAN [MI]
• Amoproxan [INN:DCF]
• CERM-730
• alpha-(Isopentyloxymethyl)-4-morpholinethanol 3,4,5-trimethoxybanzoate
• SCHEMBL310649
• .ALPHA.-(ISOPENTYLOXYMETHYL)-4-MORPHOLINEETHANOL 3,4,5-TRIMETHOXYBENZOATE (ESTER)
• 27RL57FCYM
• (2-Isopentyloxy-1-morpholinomethyl)ethyl) 3,4,5-trimethoxybenzoat
• CHEMBL2104537
• Q27254225
• AKOS040750483
• [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3, 4, 5-trimethoxybenzoate
• Amoproxan

• Inchi： 1S/C22H35NO7/c1-16(2)6-9-29-15-18(14-23-7-10-28-11-8-23)30-22(24)17-12-19(25-3)21(27-5)20(13-17)26-4/h12-13,16,18H,6-11,14-15H2,1-5H3
• InChI Key： YOKPRDAUBGOISU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(COCCC(C)C)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 425.24100
• Monoisotopic Mass: 425.241352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7
• XLogP3: 3

Experimental Properties

• Density: 1.1
• Boiling Point: 502.5°Cat760mmHg
• Flash Point: 257.7°C
• Refractive Index: 1.5
• PSA: 75.69000
• LogP: 2.57060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives